3-(((1H-benzo[d]imidazol-2-yl)methyl)thio)-1-(4-chlorophenyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(((1H-benzo[d]imidazol-2-yl)methyl)thio)-1-(4-chlorophenyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile is a useful research compound. Its molecular formula is C24H19ClN4S and its molecular weight is 430.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant Activity
Research indicates that similar compounds, such as tetrahydropyrimidine derivatives, have been synthesized for their potential antioxidant activities. These compounds, including thiazolopyrimidines and pyrimidothiazolopyrimidines, are characterized by their heterocyclic structures, which are structurally related to the compound (Salem et al., 2015).
Synthesis and Antimicrobial Activity
The synthesis of similar compounds, such as tetrahydropyrimidoquinoline derivatives, has been explored, with studies indicating their potential antimicrobial properties. This suggests the possibility of similar applications for the compound (Elkholy & Morsy, 2006).
Isoquinoline Derivatives and Antibacterial Activity
Compounds like isochromene and isoquinoline derivatives have been synthesized and evaluated for their antibacterial activities against various bacteria, including E. coli and S. aureus. This highlights a potential area of application in combating bacterial infections (Dabholkar & Tripathi, 2011).
Interaction and Formation of Cyclic Ionic Compounds
Studies have been conducted on the interaction of compounds containing 1H-benzimidazol-2-ylacetonitriles, leading to the formation of cyclic ionic compounds. This showcases the compound's potential in forming complex chemical structures (Volovnenko et al., 2009).
Nonlinear Optical Properties
Related benzimidazobenzophenanthroline type ladder polymers have demonstrated significant nonlinear optical properties. This suggests potential applications in optical technologies and materials science (Lindle et al., 1990).
Properties
IUPAC Name |
3-(1H-benzimidazol-2-ylmethylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19ClN4S/c25-16-11-9-15(10-12-16)23-18-6-2-1-5-17(18)19(13-26)24(29-23)30-14-22-27-20-7-3-4-8-21(20)28-22/h3-4,7-12H,1-2,5-6,14H2,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVRFNVMLOCHGRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=C(N=C2C3=CC=C(C=C3)Cl)SCC4=NC5=CC=CC=C5N4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19ClN4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.